Cas no 143866-73-3 (1-(4-Chlorobenzyl)-4-phenylpiperidine)

• Product Name: 1-(4-Chlorobenzyl)-4-phenylpiperidine
• CAS No: 143866-73-3
• MF: C₁₈H₂₀ClN
• MW: 285.811103820801
• CID: 2776816
• PubChem ID: 3780175
• Update Time: 2025-08-05

1-(4-Chlorobenzyl)-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• CHEMBL1589257
• HMS2884L06
• MLS001195497
• 1-(4-chlorobenzyl)-4-phenylpiperidine
• DTXCID70347176
• DTXSID80396317
• AKOS005108208
• MS-1358
• SMR000550699
• 143866-73-3
• 1-(4-Chlorobenzyl)-4-phenylpiperidine

• Inchi： 1S/C18H20ClN/c19-18-8-6-15(7-9-18)14-20-12-10-17(11-13-20)16-4-2-1-3-5-16/h1-9,17H,10-14H2
• InChI Key： DHOGBBPTQYJAQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 285.1284273Da
• Monoisotopic Mass: 285.1284273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Chlorobenzyl)-4-phenylpiperidine

1-(4-Chlorobenzyl)-4-phenylpiperidine: A Comprehensive Overview

1-(4-Chlorobenzyl)-4-phenylpiperidine is a compound with the CAS registry number 143866-73-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and as a building block for more complex molecules.

The molecular structure of 1-(4-Chlorobenzyl)-4-phenylpiperidine comprises a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at position 1 with a 4-chlorobenzyl group and at position 4 with a phenyl group. This substitution pattern imparts the molecule with interesting electronic and steric properties, making it a versatile compound for various chemical reactions and biological assays.

Recent studies have focused on the synthesis and optimization of 1-(4-Chlorobenzyl)-4-phenylpiperidine. Researchers have explored different synthetic pathways, including nucleophilic substitution, coupling reactions, and ring-closing metathesis, to enhance the efficiency and scalability of its production. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The pharmacological properties of 1-(4-Chlorobenzyl)-4-phenylpiperidine have been extensively investigated. In vitro studies have demonstrated its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in numerous pathological conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, recent research has highlighted its potential as an inhibitor of certain kinase enzymes, which are critical in cell signaling pathways.

In addition to its direct pharmacological effects, 1-(4-Chlorobenzyl)-4-phenylpiperidine has been utilized as an intermediate in the synthesis of more complex bioactive molecules. Its role as a building block has been particularly valuable in drug discovery programs targeting diverse therapeutic areas. The compound's structural flexibility allows for further functionalization, enabling researchers to explore a wide range of chemical space for novel drug candidates.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to characterize 1-(4-Chlorobenzyl)-4-phenylpiperidine in detail. These methods have provided insights into its molecular geometry, stereochemistry, and stability under various conditions.

Looking ahead, ongoing research aims to elucidate the mechanism of action of 1-(4-Chlorobenzyl)-4-phenylpiperidine at the molecular level. Understanding how this compound interacts with biological systems will be crucial for its development into therapeutically relevant agents. Collaborative efforts between chemists and biologists are expected to accelerate this process and unlock new opportunities for drug innovation.

In conclusion, 1-(4-Chlorobenzyl)-4-phenylpiperidine (CAS No.: 143866-73-3) stands out as a promising compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a key player in the ongoing quest for novel therapeutic agents.